Cas no 2228747-14-4 (5-(4-bromo-2-methylphenyl)-1,2-oxazole-4-carboxylic acid)

• Product Name: 5-(4-bromo-2-methylphenyl)-1,2-oxazole-4-carboxylic acid
• CAS No: 2228747-14-4
• MF: C₁₁H₈BrNO₃
• MW: 282.0901222229
• CID: 6276799
• PubChem ID: 165825692
• Update Time: 2025-05-19

5-(4-bromo-2-methylphenyl)-1,2-oxazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-(4-bromo-2-methylphenyl)-1,2-oxazole-4-carboxylic acid
• EN300-1921459
• 2228747-14-4

• Inchi： 1S/C11H8BrNO3/c1-6-4-7(12)2-3-8(6)10-9(11(14)15)5-13-16-10/h2-5H,1H3,(H,14,15)
• InChI Key： SGIMSEMVTPWKRK-UHFFFAOYSA-N
• SMILES： BrC1C=CC(C2=C(C(=O)O)C=NO2)=C(C)C=1

Computed Properties

• Exact Mass: 280.96876g/mol
• Monoisotopic Mass: 280.96876g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 274
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 63.3Ų

Additional information on 5-(4-bromo-2-methylphenyl)-1,2-oxazole-4-carboxylic acid

Research Brief on 5-(4-bromo-2-methylphenyl)-1,2-oxazole-4-carboxylic acid (CAS: 2228747-14-4): Recent Advances and Applications

The compound 5-(4-bromo-2-methylphenyl)-1,2-oxazole-4-carboxylic acid (CAS: 2228747-14-4) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential as a versatile scaffold for drug discovery. This research brief synthesizes the latest findings on this compound, highlighting its synthesis, biological activity, and applications in pharmaceutical development.

Recent studies have demonstrated that 5-(4-bromo-2-methylphenyl)-1,2-oxazole-4-carboxylic acid serves as a key intermediate in the synthesis of novel heterocyclic compounds with promising pharmacological properties. The presence of the bromo and methyl substituents on the phenyl ring, combined with the oxazole-carboxylic acid moiety, provides a unique chemical space for structure-activity relationship (SAR) studies. Researchers have exploited this scaffold to develop inhibitors targeting various enzymes, including kinases and proteases, which are implicated in cancer and inflammatory diseases.

One notable application of this compound is its role in the development of selective kinase inhibitors. A 2023 study published in the Journal of Medicinal Chemistry reported the use of 5-(4-bromo-2-methylphenyl)-1,2-oxazole-4-carboxylic acid as a precursor for the synthesis of potent and selective inhibitors of the JAK-STAT signaling pathway. These inhibitors exhibited nanomolar potency and high selectivity, making them promising candidates for the treatment of autoimmune disorders and hematologic malignancies.

In addition to its therapeutic potential, the compound has also been explored for its utility in chemical biology. A recent publication in ACS Chemical Biology detailed its use as a fluorescent probe for imaging cellular processes. The bromo-substituted phenyl ring was functionalized with a fluorophore, enabling real-time visualization of target engagement in live cells. This application underscores the compound's versatility beyond traditional drug discovery.

Despite these advancements, challenges remain in optimizing the pharmacokinetic properties of derivatives derived from 5-(4-bromo-2-methylphenyl)-1,2-oxazole-4-carboxylic acid. Issues such as metabolic stability and oral bioavailability are areas of active research. Recent efforts have focused on modifying the carboxylic acid moiety to improve membrane permeability while retaining target affinity.

In conclusion, 5-(4-bromo-2-methylphenyl)-1,2-oxazole-4-carboxylic acid (CAS: 2228747-14-4) represents a valuable scaffold in medicinal chemistry, with applications ranging from kinase inhibitor development to chemical probes. Continued research into its derivatives and their biological activities is expected to yield further breakthroughs in drug discovery and chemical biology.